Cas no 61938-70-3 (Azepino[2,1-b]quinazolin-12(6H)-one, 7,8,9,10-tetrahydro-2-iodo-)

• Product name: Azepino[2,1-b]quinazolin-12(6H)-one, 7,8,9,10-tetrahydro-2-iodo-
• CAS No: 61938-70-3
• MF: C₁₃H₁₃IN₂O
• MW: 340.159595251083
• CID: 462849
• PubChem ID: 4529661

Azepino[2,1-b]quinazolin-12(6H)-one, 7,8,9,10-tetrahydro-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Azepino[2,1-b]quinazolin-12(6H)-one, 7,8,9,10-tetrahydro-2-iodo-
• 2-iodo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-12-one
• 2-IODO-6H,7H,8H,9H,10H,12H-AZEPINO[2,1-B]QUINAZOLIN-12-ONE
• Oprea1_371615
• 2W-0870
• 61938-70-3
• DTXSID30403984
• AKOS005087044
• 2-iodo-7,8,9,10-tetrahydroazepino[2,1-b]quinazolin-12(6H)-one

• Inchi： InChI=1S/C13H13IN2O/c14-9-5-6-11-10(8-9)13(17)16-7-3-1-2-4-12(16)15-11/h5-6,8H,1-4,7H2
• InChI Key： MKGFCONBBCVBHW-UHFFFAOYSA-N
• SMILES： C1CCC2=NC3=C(C=C(C=C3)I)C(=O)N2CC1

Computed Properties

• Exact Mass: 340.00689
• Monoisotopic Mass: 340.00726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 32.67